Cas no 313662-71-4 (2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 313662-71-4
• Molecular Formula: C₁₇H₁₅N₃O₂S
• Molecular Weight: 325.384902238846
• CID: 6293135
• PubChem ID: 4360061

2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Properties

Names and Identifiers

• 2-(4-cyanobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 313662-71-4
• 2-[(4-cyanobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Oprea1_647300
• AKOS001027203
• SCHEMBL8288675
• MFCD01536333
• F0016-0686
• Z27358535
• AB00666797-01
• 2-(4-cyanobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• InChIKey： CUHOHIUIUDWYJQ-UHFFFAOYSA-N
• Inchi： 1S/C17H15N3O2S/c18-9-10-5-7-11(8-6-10)16(22)20-17-14(15(19)21)12-3-1-2-4-13(12)23-17/h5-8H,1-4H2,(H2,19,21)(H,20,22)
• SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)NC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 325.08849790g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 325.08849790g/mol
• Heavy Atom Count: 23
• Complexity: 521
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides